(E)-3-(2-chlorophenyl)-1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chlorophenyl)-1-(3-pyridin-4-yloxypyrrolidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C18H17ClN2O2/c19-17-4-2-1-3-14(17)5-6-18(22)21-12-9-16(13-21)23-15-7-10-20-11-8-15/h1-8,10-11,16H,9,12-13H2/b6-5+
• InChI Key: CNZIJRRNDRGNQF-AATRIKPKSA-N
• Canonical SMILES: C1CN(CC1OC2=CC=NC=C2)C(=O)C=CC3=CC=CC=C3Cl
• Isomeric SMILES: C1CN(CC1OC2=CC=NC=C2)C(=O)/C=C/C3=CC=CC=C3Cl
• Molecular Formula: C18H17ClN2O2
• Molecular Weight: 328.8 g/mol

Description

(E)-3-(2-chlorophenyl)-1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)prop-2-en-1-one is a chemical compound with potential applications in scientific research.

Scientific Research Applications

Antimicrobial and Antioxidant Properties

The synthesis and characterization of Pd(II) complexes with bidentate chalcone ligands, including variants similar to the specified compound, have been studied for their antimicrobial, antioxidant, and anticancer activities. The findings suggest that these complexes exhibit significant bioactivity, highlighting the potential of such compounds in medicinal chemistry and pharmaceutical research (Gaber, Awad, & Atlam, 2018).

Anticancer and Antimicrobial Activity

Research on novel biologically potent heterocyclic compounds, which include the structural features similar to the compound , demonstrates anticancer activity against a panel of 60 cancer cell lines. Additionally, these compounds have shown effectiveness in vitro against various bacterial and fungal strains. This suggests that modifications and derivations of the original compound structure could lead to new therapeutic agents with significant biological activity (Katariya, Vennapu, & Shah, 2021).

Molecular Docking and Drug Design

The study of molecular structures and docking simulations of similar compounds provides insights into their potential interactions with biological targets. For instance, compounds with chlorophenyl and pyridyl groups have been evaluated for their antimicrobial activity and interaction with microbial enzymes, offering a pathway for the design of new antimicrobial agents through molecular docking studies (Sivakumar, Revathi, Balachandran, Narayana, Salian, Shanmugapriya, & Vanasundari, 2021).

Nonlinear Optical Materials

The synthesis and characterization of organic nonlinear optical materials, incorporating structures similar to the specified compound, reveal high second harmonic generation efficiency. This indicates the potential of such compounds in the development of materials for optical and electro-optic device applications, underscoring the versatility of these molecules in materials science (Menezes, Jayarama, & Ng, 2014).